Cas no 26567-11-3 ([1,1'-Biphenyl]-4,4'-diol, 2,2',6,6'-tetramethyl-)

• Product name: [1,1'-Biphenyl]-4,4'-diol, 2,2',6,6'-tetramethyl-
• CAS No: 26567-11-3
• MF: C₁₆H₁₈O₂
• MW: 242.312924861908
• CID: 1430735
• PubChem ID: 13070395

[1,1'-Biphenyl]-4,4'-diol, 2,2',6,6'-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4,4'-diol, 2,2',6,6'-tetramethyl-
• 4,4'-dihydroxy-2,2',6,6'-tetramethylbiphenyl
• 3,3',5,5'-tetramethyl-4,4'-biphenol
• 26567-11-3
• 2,2',6,6'-Tetramethyl-[1,1'-biphenyl]-4,4'-diol
• 3,3',5,5'-TETRAMETHYL-4,4'-DIHYDROXYBIPHENYL
• SCHEMBL476694
• YSCK0187
• 2,2a(2),6,6a(2)-Tetramethyl[1,1a(2)-biphenyl]-4,4a(2)-diol
• DTXSID001247736
• 4-(4-hydroxy-2,6-dimethylphenyl)-3,5-dimethylphenol

• Inchi： InChI=1S/C16H18O2/c1-9-5-13(17)6-10(2)15(9)16-11(3)7-14(18)8-12(16)4/h5-8,17-18H,1-4H3
• InChI Key： XSTITJMSUGCZDH-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC(=C1C2=C(C=C(C=C2C)O)C)C)O

Computed Properties

• Exact Mass: 242.13074
• Monoisotopic Mass: 242.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų
• XLogP3: 4.3

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenols